Cas no 2138550-86-2 (tert-butyl 3-bromo-4-(1-cyclopropylethoxy)pyrrolidine-1-carboxylate)

• Product Name: tert-butyl 3-bromo-4-(1-cyclopropylethoxy)pyrrolidine-1-carboxylate
• CAS No: 2138550-86-2
• MF: C₁₄H₂₄BrNO₃
• MW: 334.249263763428
• CID: 6475169
• PubChem ID: 165494508
• Update Time: 2025-10-29

tert-butyl 3-bromo-4-(1-cyclopropylethoxy)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-bromo-4-(1-cyclopropylethoxy)pyrrolidine-1-carboxylate
• 2138550-86-2
• EN300-1137067

• Inchi： 1S/C14H24BrNO3/c1-9(10-5-6-10)18-12-8-16(7-11(12)15)13(17)19-14(2,3)4/h9-12H,5-8H2,1-4H3
• InChI Key： ADAHJZJBAJKKEW-UHFFFAOYSA-N
• SMILES： BrC1CN(C(=O)OC(C)(C)C)CC1OC(C)C1CC1

Computed Properties

• Exact Mass: 333.09396g/mol
• Monoisotopic Mass: 333.09396g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 38.8Ų

Additional information on tert-butyl 3-bromo-4-(1-cyclopropylethoxy)pyrrolidine-1-carboxylate

tert-butyl 3-bromo-4-(1-cyclopropylethoxy)pyrrolidine-1-carboxylate: A Comprehensive Overview

tert-butyl 3-bromo-4-(1-cyclopropylethoxy)pyrrolidine-1-carboxylate (CAS No. 2138550-86-2) is a complex organic compound with a diverse range of applications in the chemical and pharmaceutical industries. This compound is characterized by its unique structure, which includes a pyrrolidine ring substituted with a bromine atom, a cyclopropylethoxy group, and a tert-butyl ester moiety. The combination of these functional groups makes it a versatile building block for various synthetic pathways.

The synthesis of tert-butyl 3-bromo-4-(1-cyclopropylethoxy)pyrrolidine-1-carboxylate typically involves multi-step reactions, often starting from readily available starting materials. Recent advancements in asymmetric synthesis have enabled the preparation of enantiomerically pure derivatives, which are highly valuable in drug discovery and development. The compound's stability under various reaction conditions has been extensively studied, making it suitable for use in both laboratory and industrial settings.

In terms of applications, this compound has shown significant potential in the field of medicinal chemistry. Its ability to act as a bioisostere or a prodrug precursor has been explored in recent studies. For instance, researchers have utilized its bromine atom as a leaving group to facilitate nucleophilic substitutions, leading to the formation of diverse pyrrolidine derivatives with enhanced pharmacokinetic properties.

The cyclopropylethoxy group attached to the pyrrolidine ring introduces unique steric and electronic effects, which can influence the compound's interactions with biological targets. Recent computational studies have highlighted its potential as a ligand in metal-mediated catalysis, particularly in organocatalytic reactions. This has opened new avenues for its use in asymmetric catalysis and enantioselective synthesis.

From an environmental standpoint, the biodegradability and ecological impact of tert-butyl 3-bromo-4-(1-cyclopropylethoxy)pyrrolidine-1-carboxylate have been subjects of recent research. Studies indicate that under specific conditions, the compound undergoes hydrolysis to yield less complex byproducts, which are more readily biodegradable. This information is crucial for assessing its environmental safety and guiding its responsible use in industrial processes.

In conclusion, tert-butyl 3-bromo-4-(1-cyclopropylethoxy)pyrrolidine-1-carboxylate (CAS No. 2138550-86-2) stands out as a valuable compound with multifaceted applications across various scientific domains. Its structural features, combined with recent advancements in synthetic methodologies and application studies, position it as an essential tool for researchers and industry professionals alike.